1-(2-Methylpyrazolo[1,5-a]pyrazin-4-yl)piperidin-4-amine

• IUPAC Name: 1-(2-methylpyrazolo[1,5-a]pyrazin-4-yl)piperidin-4-amine
• InChI: InChI=1S/C12H17N5/c1-9-8-11-12(14-4-7-17(11)15-9)16-5-2-10(13)3-6-16/h4,7-8,10H,2-3,5-6,13H2,1H3
• InChI Key: BEUJLUKUCQPVSP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C=CN=C(C2=C1)N3CCC(CC3)N
• Molecular Formula: C12H17N5
• Molecular Weight: 231.30 g/mol
• CAS No.: 1707372-39-1

Description

“1-(2-Methylpyrazolo[1,5-a]pyrazin-4-yl)piperidin-4-amine” is a chemical compound with the molecular formula C12H17N5. It has an average mass of 231.297 Da and a monoisotopic mass of 231.148392 Da.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, Methylpyrazolo [1,5- a ]pyrazine-4-carboxylates were synthesized by palladium-catalyzed carbonylation of 4-chloropyrazolo [1,5- a ]-pyrazines at elevated pressure and converted via nitrile intermediates to the corresponding amidoximes and amidines.

Molecular Structure Analysis

The molecular structure of “this compound” can be confirmed by techniques such as 1H NMR, 13C NMR, and HRMS.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” can be inferred from its molecular structure. It has a molecular weight of 231.297 g/mol.

Mechanism of Action

The mechanism of action of 1-(2-Methylpyrazolo[1,5-a]pyrazin-4-yl)piperidin-4-amine involves its interaction with specific receptors in the body. It has been found to bind to certain proteins in the brain, which are involved in the regulation of various physiological processes.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to have analgesic, anti-inflammatory, and neuroprotective properties. It has also been found to have potential applications in the treatment of various neurological disorders, such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(2-Methylpyrazolo[1,5-a]pyrazin-4-yl)piperidin-4-amine in lab experiments include its high potency and specificity. It has also been found to have low toxicity, which makes it a safe compound to use in research studies. The limitations of using this compound in lab experiments include the need for specialized equipment and expertise to synthesize and handle the compound.

Future Directions

There are several future directions for the research on 1-(2-Methylpyrazolo[1,5-a]pyrazin-4-yl)piperidin-4-amine. These include:
1. Further studies on the mechanism of action of the compound to better understand its pharmacological properties.
2. Development of new drugs based on the structure of this compound for the treatment of various neurological disorders.
3. Exploration of the potential applications of the compound in other areas of medicine, such as cancer treatment and cardiovascular disease.
4. Investigation of the potential side effects of the compound to ensure its safety for clinical use.
Conclusion:
This compound is a promising compound that has been the subject of scientific research due to its potential applications in the field of medicine. It has been found to have various biochemical and physiological effects, which make it a promising candidate for the development of new drugs. Further research on this compound is needed to fully understand its potential and limitations for clinical use.

Scientific Research Applications

1-(2-Methylpyrazolo[1,5-a]pyrazin-4-yl)piperidin-4-amine has been extensively studied for its potential applications in the field of medicine. It has been found to have various pharmacological properties, which make it a promising candidate for the development of new drugs.